Zardaverine
Zardaverine
Zardaverine is a pyridazinone derivative in which pyridazin-3(2H)-one is substituted at C-6 with a 4-(difluoromethoxy)-3-methoxyphenyl group. It is a phosphodiesterase inhibitor, selective for PDE3 and 4. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, a peripheral nervous system drug, an anti-asthmatic drug and a bronchodilator agent. It is an organofluorine compound and a pyridazinone.
Brand Name:
Vulcanchem
CAS No.:
101975-10-4
VCID:
VC0547705
InChI:
InChI=1S/C12H10F2N2O3/c1-18-10-6-7(2-4-9(10)19-12(13)14)8-3-5-11(17)16-15-8/h2-6,12H,1H3,(H,16,17)
SMILES:
COC1=C(C=CC(=C1)C2=NNC(=O)C=C2)OC(F)F
Molecular Formula:
C12H10F2N2O3
Molecular Weight:
268.22 g/mol
Zardaverine
CAS No.: 101975-10-4
Cat. No.: VC0547705
Molecular Formula: C12H10F2N2O3
Molecular Weight: 268.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Zardaverine is a pyridazinone derivative in which pyridazin-3(2H)-one is substituted at C-6 with a 4-(difluoromethoxy)-3-methoxyphenyl group. It is a phosphodiesterase inhibitor, selective for PDE3 and 4. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, a peripheral nervous system drug, an anti-asthmatic drug and a bronchodilator agent. It is an organofluorine compound and a pyridazinone. |
|---|---|
| CAS No. | 101975-10-4 |
| Molecular Formula | C12H10F2N2O3 |
| Molecular Weight | 268.22 g/mol |
| IUPAC Name | 3-[4-(difluoromethoxy)-3-methoxyphenyl]-1H-pyridazin-6-one |
| Standard InChI | InChI=1S/C12H10F2N2O3/c1-18-10-6-7(2-4-9(10)19-12(13)14)8-3-5-11(17)16-15-8/h2-6,12H,1H3,(H,16,17) |
| Standard InChI Key | HJMQDJPMQIHLPB-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)C2=NNC(=O)C=C2)OC(F)F |
| Canonical SMILES | COC1=C(C=CC(=C1)C2=NNC(=O)C=C2)OC(F)F |
| Appearance | Solid powder |
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